(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C20H24N2O5/c1-14-11-16(25-2)13-20(24)22(14)10-9-21-19(23)8-6-15-5-7-17(26-3)18(12-15)27-4/h5-8,11-13H,9-10H2,1-4H3,(H,21,23)/b8-6+
• InChI Key: MSWOMNNADOEXDF-SOFGYWHQSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C=CC2=CC(=C(C=C2)OC)OC)OC
• Isomeric SMILES: CC1=CC(=CC(=O)N1CCNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC)OC
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol
• CAS No.: 2035019-17-9

Description

(E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C20H24N2O5 and its molecular weight is 372.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis in Heterocyclic Chemistry : The compound has been utilized in the synthesis of various heterocyclic compounds. For instance, cyanoacetamide derivatives were created for their antitumor and antioxidant activities. These processes involve Knoevenagel condensation and the synthesis of acrylamides, indicating the compound's role in complex organic synthesis and potential pharmacological properties (Bialy & Gouda, 2011).

• Crystal Structure Analysis : Studies on crystal structures, including compounds similar in structure to (E)-3-(3,4-dimethoxyphenyl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acrylamide, provide insights into the molecular configurations and hydrogen-bonded dimer formations. This information is crucial for understanding the molecular interactions and properties of these compounds (Kranjc et al., 2012).

Polymer and Material Sciences

• Polymer-Bound Thiol Groups : The synthesis of new monomers for polymers, specifically those with thiol groups that can react with acrylamides, showcases the compound's relevance in material sciences. These polymers have potential applications in coatings, adhesives, and as materials with specific chemical reactivity (Cesana et al., 2007).

• Biocompatible Polymers : The development of biocompatible polymers using variants of (meth)acrylamides signifies the compound's importance in medical and biological applications. These polymers can be used for drug delivery systems and biocompatible coatings, highlighting their relevance in improving medical treatments and devices (Chua et al., 2012).

• Photopolymerization : Studies on nitroxide-mediated photopolymerization, involving compounds structurally related to this compound, are significant for the development of photoresists and coatings. These materials are crucial in the manufacturing of electronic components and high-precision devices (Guillaneuf et al., 2010).